rac-(2R,4R)-2-(pyridin-3-yl)oxan-4-amine

• IUPAC Name: (2R,4R)-2-pyridin-3-yloxan-4-amine
• InChI: InChI=1S/C10H14N2O/c11-9-3-5-13-10(6-9)8-2-1-4-12-7-8/h1-2,4,7,9-10H,3,5-6,11H2/t9-,10-/m1/s1
• InChI Key: PNXJMZAFZYHREV-NXEZZACHSA-N
• Canonical SMILES: C1COC(CC1N)C2=CN=CC=C2
• Isomeric SMILES: C1CO[C@H](C[C@@H]1N)C2=CN=CC=C2
• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• CAS No.: 1909286-71-0

Description

Rac-(2R,4R)-2-(pyridin-3-yl)oxan-4-amine is a compound that has been of significant interest to the scientific community due to its potential applications in various fields.

Scientific Research Applications

1. Chiral Metal Complexes and Crystal Structure Analysis

The compound rac-(2R,4R)-2-(pyridin-3-yl)oxan-4-amine and its derivatives have been explored in the synthesis and structural analysis of chiral metal complexes. An example is the study of the palladium(II) complex of a similar ligand, demonstrating unusual terdentate behavior in its crystal structure (Fenton et al., 1991).

2. Synthesis of Metallocarboranes

This compound's framework has been employed in the synthesis of metallocarboranes, particularly involving Re (Rhenium) metallocarboranes, showcasing its versatility in forming complexes with various carborane derivatives (Sogbein et al., 2005).

3. Catalyst Development in Polymerization

The structure related to this compound is found in catalysts used for asymmetric hydroamination/cyclization of aminoalkenes and ring-opening polymerization of rac-lactide. These catalysts are notable for producing cyclic amines and isotactic-rich polylactides (Wang et al., 2009).

4. Study of Ligand Influence in Chemical Reactions

The chemical properties and influence of similar ligands in reactions like palladium-catalyzed allylic alkylation have been studied. These studies help understand the role of electronic and structural modifications on reaction outcomes (Chen et al., 2009).

5. Synthesis of Chiral Metallocenes

Research also extends to the synthesis of chiral ansa-metallocenes through amine elimination, showcasing the versatility and applications of such compounds in organometallic chemistry (Diamond et al., 1996).